Acetyl-Ser-Asp-Lys-Pro
Overview
Description
Acetyl-Ser-Asp-Lys-Pro (AcSDKP) is formed in bone marrow cells by enzymatic processing of thymosin β4. It inhibits the entry of pluripotent hemopoietic stem cells into the S-phase of the cell cycle and protects against Ara-C lethality in mice .
Synthesis Analysis
AcSDKP is formed in bone marrow cells by enzymatic processing of thymosin β4 . It has been found to have anti-inflammatory mechanisms in hypertension-induced target organ damage .Molecular Structure Analysis
The molecular structure of AcSDKP has been studied and is available in various databases .Chemical Reactions Analysis
AcSDKP is formed in bone marrow cells by enzymatic processing of thymosin β4 . The chemical reaction involved in its formation has been represented asCC(=O)NC(CO)C(=O)NC(CC(=O)O)C(=O)NC(CCCC)C(=O)N1CCCC1C(=O)O . Physical And Chemical Properties Analysis
AcSDKP has a molecular weight of 487.5 g/mol. It has 7 hydrogen bond donors and 10 hydrogen bond acceptors. It has 14 rotatable bonds .Scientific Research Applications
Inhibition of Pluripotent Hemopoietic Stem Cells Entry into S-Phase
Ac-SDKP inhibits the entry of pluripotent hemopoietic stem cells into the S-phase of the cell cycle . This means it can control the proliferation of these stem cells, which is crucial in various medical conditions where the regulation of stem cell growth is necessary .
Protection Against Ara-C Lethality in Mice
Ac-SDKP has been found to protect against Ara-C (a chemotherapy medication) lethality in mice . This suggests that it could potentially be used to reduce the side effects of certain chemotherapy drugs .
Substrate for Angiotensin Converting Enzyme
Ac-SDKP is a specific substrate for the N-terminal active site of angiotensin converting enzyme, which is responsible for its degradation in vivo . This implies that it plays a role in the regulation of blood pressure and fluid balance in the body .
Inhibition of Interleukin-1β-Mediated Matrix Metalloproteinase Activation
Ac-SDKP inhibits interleukin-1β-mediated matrix metalloproteinase activation in cardiac fibroblasts . This suggests that it could be used in the treatment of heart diseases where the regulation of matrix metalloproteinases is important .
Regulation of Collagen Deposition
Ac-SDKP has been found to regulate collagen deposition in the heart . This means it could potentially be used in the treatment of fibrotic diseases, where excessive collagen deposition is a problem .
Inhibition of MAPK and NFκB Pathway
Ac-SDKP has been found to inhibit the p42/44 mitogen-activated protein kinase (MAPK) and nuclear factor-κB (NFκB) pathway . This suggests that it could potentially be used in the treatment of diseases where these pathways play a crucial role .
Mechanism of Action
Safety and Hazards
Future Directions
AcSDKP has been recognized as a valuable antifibrotic peptide. It has shown excellent organ-protective effects and has been confirmed to stimulate angiogenesis in vitro and in vivo . The future research directions could focus on the application of unnatural amino acids for the development of highly selective peptide linkers .
properties
IUPAC Name |
1-[2-[[2-[(2-acetamido-3-hydroxypropanoyl)amino]-3-carboxypropanoyl]amino]-6-aminohexanoyl]pyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H33N5O9/c1-11(27)22-14(10-26)18(31)24-13(9-16(28)29)17(30)23-12(5-2-3-7-21)19(32)25-8-4-6-15(25)20(33)34/h12-15,26H,2-10,21H2,1H3,(H,22,27)(H,23,30)(H,24,31)(H,28,29)(H,33,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDRXEQUFWLOGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CO)C(=O)NC(CC(=O)O)C(=O)NC(CCCCN)C(=O)N1CCCC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H33N5O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30402957, DTXSID40861258 |
Source
|
| Record name | Acetyl-Ser-Asp-Lys-Pro | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Acetylseryl-alpha-aspartyllysylproline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40861258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
487.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acetyl-Ser-Asp-Lys-Pro | |
CAS RN |
127103-11-1 |
Source
|
| Record name | Acetyl-Ser-Asp-Lys-Pro | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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